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Compound of Interest

Compound Name: Pentadecylamine

Cat. No.: B1195383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pentadecylamine, a long-chain

primary amine. It details its chemical and physical properties, provides an experimental

protocol for its synthesis, and discusses its role as a tool in studying specific signaling

pathways. All quantitative data is presented in structured tables for ease of reference, and key

experimental and logical workflows are visualized using diagrams.

Core Concepts: Molecular Profile
Pentadecylamine is an organic compound with the chemical formula C₁₅H₃₃N. It consists of a

fifteen-carbon alkyl chain attached to an amino group, classifying it as a primary aliphatic

amine.[1] Its long hydrophobic carbon chain and reactive amino group give it surfactant

properties, making it useful in various industrial applications, including as a corrosion inhibitor

and in the formulation of emulsifiers.[1] In a research context, it and its derivatives are utilized

to study enzymatic pathways, particularly in the endocannabinoid system.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical properties of pentadecylamine is provided below.
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Property Value Reference

Molecular Formula C₁₅H₃₃N [1][2]

Molecular Weight 227.43 g/mol [3]

IUPAC Name Pentadecan-1-amine [3]

CAS Number 2570-26-5 [2]

Appearance
White to almost white powder

or lump; flake solid
[1][3]

Melting Point 35-37 °C [4][5]

Boiling Point 299-301 °C [5]

Density 0.8 ± 0.1 g/cm³ [4]

Vapor Pressure 1 mmHg (120.5 °C) [5]

Solubility
Soluble in organic solvents,

limited solubility in water
[1]

Spectroscopic data is crucial for the identification and characterization of pentadecylamine.

Spectroscopic Data Availability Reference

¹H NMR Data available [3]

¹³C NMR Data available [3]

Mass Spectrum (GC-MS) Data available [2][3]

Infrared (IR) Spectrum Data available [3][6]

Experimental Protocols
Synthesis of Pentadecylamine from 1-Pentadecanol
A common and effective method for the laboratory-scale synthesis of pentadecylamine is the

conversion of 1-pentadecanol to an azide intermediate, followed by reduction. The following is

a two-step experimental protocol.
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Step 1: Mitsunobu Reaction for the Synthesis of 1-Azidopentadecane

This step involves the conversion of the primary alcohol (1-pentadecanol) to an azide using

diphenylphosphoryl azide (DPPA) under Mitsunobu conditions.

Materials:

1-Pentadecanol

Triphenylphosphine (PPh₃)

Diisopropyl azodicarboxylate (DIAD)

Diphenylphosphoryl azide (DPPA)

Anhydrous Tetrahydrofuran (THF)

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 1-pentadecanol (1.0 mmol) and triphenylphosphine (1.5 mmol) in anhydrous THF

(10 mL).

Cool the solution to 0 °C in an ice bath.

Slowly add DIAD (1.5 mmol) to the stirred solution.

After stirring for 15 minutes at 0 °C, add DPPA (1.2 mmol).

Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, concentrate the mixture under reduced pressure.

Purify the crude product by flash column chromatography on silica gel (eluting with

hexane) to yield 1-azidopentadecane.[7]

Step 2: Reduction of 1-Azidopentadecane to Pentadecylamine
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This step involves the reduction of the azide intermediate to the corresponding primary amine

using a strong reducing agent like lithium aluminum hydride (LAH).

Materials:

1-Azidopentadecane (from Step 1)

Lithium aluminum hydride (LiAlH₄)

Anhydrous Tetrahydrofuran (THF)

Water

15% aqueous Sodium Hydroxide (NaOH)

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere, prepare a suspension of

lithium aluminum hydride (1.5 mmol) in anhydrous THF (5 mL) and cool to 0 °C.

Dropwise, add a solution of 1-azidopentadecane (1.0 mmol) in anhydrous THF (5 mL) to

the LAH suspension.

Allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

Carefully quench the reaction by the sequential addition of water (0.06 mL), 15% aqueous

NaOH (0.06 mL), and then water again (0.18 mL).

Filter the resulting solid and wash with an appropriate organic solvent (e.g., diethyl ether

or THF).

Concentrate the filtrate under reduced pressure to obtain the crude pentadecylamine.

Further purification can be achieved by distillation or recrystallization if necessary.
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Synthesis of Pentadecylamine

Step 1: Mitsunobu Azidation

Step 2: Reduction

1-Pentadecanol

Reaction Mixture 1

PPh3, DIAD, DPPA, THF

1-Azidopentadecane

Purification

Reaction Mixture 2

LiAlH4, THF

Pentadecylamine

Quenching & Purification

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of Pentadecylamine.

Role in Signaling Pathway Research
While pentadecylamine is not a direct participant in a known signaling pathway, its derivatives

are valuable tools for studying the N-acylethanolamine (NAE) signaling system. Specifically,
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compounds like N-cyclohexanecarbonylpentadecylamine act as selective inhibitors of acid

amidase (N-acylethanolamine-hydrolyzing acid amidase, NAAA).[8]

NAEs, such as anandamide and palmitoylethanolamide, are bioactive lipids that are degraded

by enzymes like fatty acid amide hydrolase (FAAH) and NAAA.[8] By selectively inhibiting

NAAA, derivatives of pentadecylamine allow researchers to distinguish the activity of NAAA

from that of FAAH, helping to elucidate the specific physiological roles of NAAA in various

tissues and cells.[8]

Pentadecylamine Derivative as an Inhibitor in NAE Degradation

N-Acylethanolamine (NAE) Degradation Pathway
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Caption: Logical relationship of a Pentadecylamine derivative in the NAE pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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